Cas no 90382-08-4 (5-ethyl-1,3-benzothiazol-2-amine)

5-ethyl-1,3-benzothiazol-2-amine structure
90382-08-4 structure
Product Name:5-ethyl-1,3-benzothiazol-2-amine
CAS No:90382-08-4
MF:C9H10N2S
MW:178.254100322723
MDL:MFCD05664562
CID:798303
PubChem ID:821209
Update Time:2025-09-19

5-ethyl-1,3-benzothiazol-2-amine Chemical and Physical Properties

Names and Identifiers

    • 2-Benzothiazolamine,5-ethyl-
    • 2-AMINO-5-ETHYLBENZOTHIAZOLE
    • 2-Benzothiazolamine,5-ethyl-(9CI)
    • 5-Ethyl-1,3-benzothiazol-2-amine
    • SCHEMBL240595
    • CS-0245201
    • EN300-3011097
    • 90382-08-4
    • 5-Ethylbenzo[d]thiazol-2-amine
    • AKOS006295729
    • 5-ethyl-2-aminobenzothiazole
    • DB-281129
    • AR-009/42290061
    • G62303
    • 2-Benzothiazolamine, 5-ethyl-
    • 5-CHLORO-6-METHYLPYRIDIN-5-OL
    • 5-ethyl-1,3-benzothiazol-2-ylamine
    • 5-ethyl-1,3-benzothiazol-2-amine
    • MDL: MFCD05664562
    • Inchi: 1S/C9H10N2S/c1-2-6-3-4-8-7(5-6)11-9(10)12-8/h3-5H,2H2,1H3,(H2,10,11)
    • InChI Key: MMVCYZFYBDRDBN-UHFFFAOYSA-N
    • SMILES: S1C(N)=NC2=C1C=CC(=C2)CC

Computed Properties

  • Exact Mass: 178.05646950g/mol
  • Monoisotopic Mass: 178.05646950g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 163
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 67.2Ų

5-ethyl-1,3-benzothiazol-2-amine Pricemore >>

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